N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]-2-furamide

• IUPAC Name: N-(5-pyridin-3-yl-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C12H8N4O2S/c17-10(9-4-2-6-18-9)14-12-16-15-11(19-12)8-3-1-5-13-7-8/h1-7H,(H,14,16,17)
• InChI Key: GSAZYQRJCLUKQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN=C(S2)NC(=O)C3=CC=CO3
• Molecular Formula: C12H8N4O2S
• Molecular Weight: 272.28 g/mol

Description

N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]-2-furamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound belongs to the class of thiadiazoles and has shown promising results in scientific studies.

Mechanism of Action

The mechanism of action of N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]-2-furamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]-2-furamide has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and improve cognitive function in animal models. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]-2-furamide is its potential to be used in the development of new drugs for the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water, which may make it difficult to administer in certain forms.

Future Directions

There are several future directions for research on N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]-2-furamide. One area of interest is the development of new derivatives of this compound with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, studies on the toxicity and safety of this compound are necessary to determine its potential for use in clinical settings.

Synthesis Methods

The synthesis of N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]-2-furamide involves the reaction of 3-pyridinecarboxylic acid hydrazide with thiosemicarbazide in the presence of phosphorus oxychloride. The resulting product is then treated with furfurylamine to yield the final compound.

Scientific Research Applications

N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]-2-furamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. Additionally, this compound has shown potential in the treatment of neurodegenerative disorders such as Alzheimer's disease.